Cas no 51896-26-5 (5-chloro-2-methylbenzene-1-sulfonamide)

• Product Name: 5-chloro-2-methylbenzene-1-sulfonamide
• CAS No: 51896-26-5
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD11618898
• CID: 1574760
• PubChem ID: 256619
• Update Time: 2025-04-23

5-chloro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methylbenzenesulfonamide
• 5-chloro-2-methylbenzene-1-sulfonamide
• EN300-271566
• AKOS008623097
• DTXSID70292556
• 51896-26-5
• BCA89626
• MFCD11618898
• GS0926
• NSC83626
• 5-chloro-2-methyl-benzenesulfonamide
• NSC-83626
• SCHEMBL8295455
• 3-chloro-6-methylbenzenesulphamide

• MDL： MFCD11618898
• Inchi： 1S/C7H8ClNO2S/c1-5-2-3-6(8)4-7(5)12(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： CBAGDBAYLVYWPM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 204.99654
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-chloro-2-methylbenzene-1-sulfonamide

5-Chloro-2-Methylbenzenesulfonamide: A Comprehensive Overview

5-Chloro-2-Methylbenzenesulfonamide, also known by its CAS number 51896-26-5, is a chemical compound that has garnered significant attention in various fields of research and industry. This compound is a derivative of benzenesulfonamide, with a chlorine substituent at the 5-position and a methyl group at the 2-position. Its unique structure endows it with distinctive chemical properties, making it a valuable compound in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 5-Chloro-2-Methylbenzenesulfonamide typically involves the sulfonation of chloromethylbenzene derivatives, followed by amidation to introduce the sulfonamide group. This process requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have improved the efficiency of this synthesis, reducing production costs and environmental impact.

In terms of applications, 5-Chloro-2-Methylbenzenesulfonamide has been extensively studied for its potential in drug development. Its sulfonamide group is known to exhibit bioisosteric properties, making it a promising candidate for replacing other functional groups in drug molecules without altering their pharmacokinetic profiles. For instance, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors, which are critical in cancer therapy.

Beyond pharmaceuticals, this compound has also found utility in agrochemicals. Its ability to act as a herbicide or fungicide precursor has been highlighted in recent studies. The methyl group at the 2-position enhances its lipophilicity, improving its ability to penetrate plant tissues effectively. This property makes it a valuable asset in developing eco-friendly agricultural solutions that minimize environmental contamination.

The environmental impact of 5-Chloro-2-Methylbenzenesulfonamide has been another area of focus for researchers. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, suggesting that it can be safely integrated into sustainable chemical processes. However, further research is needed to optimize its degradation pathways and reduce any potential ecological risks.

In conclusion, 5-Chloro-2-Methylbenzenesulfonamide (CAS No: 51896-26-5) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.